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Compound of Interest

Compound Name: 3-Methyl-4-nitropyridine

Cat. No.: B157339 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential physicochemical data for 3-Methyl-4-nitropyridine, a

pyridine derivative of interest in synthetic chemistry and drug discovery. The information is

presented to support research and development activities.

Core Physicochemical Data
The fundamental properties of 3-Methyl-4-nitropyridine have been determined and are

summarized below. It is crucial to distinguish this compound from its N-oxide derivative, which

possesses different characteristics.

Property Value Source

Molecular Formula C6H6N2O2 [1]

Molecular Weight 138.12 g/mol [1]

IUPAC Name 3-methyl-4-nitropyridine [1]

CAS Number 1678-53-1 [1]

Canonical SMILES
CC1=C(C=CN=C1)--INVALID-

LINK--[O-]
[1]
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Note: The related compound, 3-Methyl-4-nitropyridine N-oxide, has a molecular formula of

C6H6N2O3 and a molecular weight of 154.12 g/mol [2][3][4]. Care should be taken to ensure

the correct compound is being used in experimental work.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 3-Methyl-4-nitropyridine are

specific to the laboratory and the intended application. However, a generalized workflow for the

characterization of such a compound is presented below. This workflow outlines the standard

procedures for confirming the identity and purity of a synthesized chemical entity.

The logical workflow for the characterization of a novel chemical compound, such as 3-Methyl-
4-nitropyridine, involves several critical stages. Initially, the compound is synthesized and

purified. Following purification, analytical techniques are employed to confirm its structure and

determine its molecular weight and formula. Mass spectrometry is a primary technique for

molecular weight determination, while elemental analysis provides the percentage composition

of elements, which is used to confirm the molecular formula.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Methyl-4-nitropyridine | C6H6N2O2 | CID 818233 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b157339?utm_src=pdf-body-img
https://www.benchchem.com/product/b157339?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methyl-4-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157339?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. m.indiamart.com [m.indiamart.com]

3. 3-Methyl-4-nitropyridine N-oxide 98 1074-98-2 [sigmaaldrich.com]

4. 3-Methyl-4-nitropyridine N-oxide 98 1074-98-2 [sigmaaldrich.com]

To cite this document: BenchChem. [A Technical Guide to 3-Methyl-4-nitropyridine:
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157339#3-methyl-4-nitropyridine-molecular-weight-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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